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Compound of Interest

Compound Name: Heparin disaccharide III-S

Cat. No.: B1238874

Get Quote

Executive Summary
Porcine Mucosa Heparin (PMH) is a polydisperse, highly sulfated glycosaminoglycan (GAG)

used globally as an anticoagulant.[1] Its structural complexity—defined by repeating

disaccharide units of uronic acid and glucosamine with variable sulfation—necessitates

rigorous analytical characterization.[2][3]

The "gold standard" for structural elucidation and identity testing (as per USP/EP monographs)

is exhaustive enzymatic digestion followed by Strong Anion Exchange HPLC (SAX-HPLC). This

process depolymerizes the polysaccharide chain into quantifiable unsaturated disaccharides (

UA-GlcN), providing a "fingerprint" that verifies species origin, manufacturing consistency, and
the absence of contaminants like Oversulfated Chondroitin Sulfate (OSCS).

Enzymology: The Mechanism of
Depolymerization[4]
The structural analysis of heparin relies on Heparin Lyases (Heparinases), bacterial enzymes

originally isolated from Pedobacter heparinus (formerly Flavobacterium heparinum).[4] Unlike

mammalian hydrolases, these enzymes cleave glycosidic linkages via a
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-elimination mechanism.[5]

The -Elimination Reaction
The enzyme abstracts a proton from C5 of the uronic acid, leading to the elimination of the

glycosidic bond at C4.

Result: Formation of a C4-C5 double bond on the non-reducing end uronic acid.[6][7][8]

Detection: This unsaturated uronic acid (

UA) absorbs UV light strongly at 232 nm, allowing for sensitive detection during HPLC.

Enzyme Specificity
To achieve exhaustive digestion (yield >95% disaccharides), a "cocktail" of three enzymes is

required due to the heterogeneous linkage regions in PMH.
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Enzyme EC Number
Primary Substrate
Specificity

Cleavage Site
(Linkage)

Heparinase I 4.2.2.7
Highly sulfated

regions (Heparin-like)

ngcontent-ng-

c1989010908=""

_nghost-ng-

c3017681703=""

class="inline ng-star-

inserted">

-D-GlcNS(6S)

-L-IdoA(2S)

Heparinase II N/A

Broad specificity

(Heparin & Heparan

Sulfate)

Cleaves both

and

linkages regardless of

sulfation.[5]

Heparinase III 4.2.2.8
Undersulfated regions

(Heparan-like)

-D-GlcNAc/NS

-D-GlcA

Visualization: Enzymatic Cleavage Logic
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Enzyme Cocktail
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Beta-Elimination Reaction
(Cleavage at C4-O)
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Major Yield (>90%)
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(ATIII Binding Site Markers)

Minor Yield (3-O-sulfated)

Click to download full resolution via product page

Figure 1: The cooperative action of Heparinase I, II, and III on the heterogeneous heparin chain

via

-elimination.

The Digestion Profile: Major Products[4]
Exhaustive digestion of PMH yields eight standard disaccharides and trace amounts of

resistant oligosaccharides. The molar ratio of these products constitutes the "fingerprint" of the

molecule.

The 8 Major Disaccharides
These are separated by charge density (number of sulfate groups) using SAX-HPLC.
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Standard Code
Structure
Abbreviation

Chemical Name
Approx.
Abundance (PMH)*

IS UA(2S)-GlcNS(6S)
Tri-sulfated

disaccharide
> 50% (Major Peak)

IIS UA-GlcNS(6S)
Di-sulfated (N-sulf, 6-

O-sulf)
5 - 10%

IIIS UA(2S)-GlcNS
Di-sulfated (2-O-sulf,

N-sulf)
5 - 10%

IVS UA-GlcNS
Mono-sulfated (N-

sulfated)
2 - 5%

IA UA(2S)-GlcNAc(6S) Di-sulfated (N-acetyl) < 2%

IIA UA-GlcNAc(6S)
Mono-sulfated (6-O-

sulf)
< 2%

IIIA UA(2S)-GlcNAc
Mono-sulfated (2-O-

sulf)
< 2%

IVA UA-GlcNAc Non-sulfated < 2%

*Note: Abundance varies by batch and manufacturer but must fall within USP/EP acceptance

criteria.

Resistant 3-O-Sulfated Oligosaccharides (Expert Insight)
Standard heparinases cannot easily cleave the linkage adjacent to a 3-O-sulfated glucosamine,

a critical component of the Antithrombin III (ATIII) binding pentasaccharide.

Observation: You will often see small peaks eluting after the tri-sulfated disaccharide (IS) in

SAX-HPLC.

Identity: These are often tetrasaccharides, such as ngcontent-ng-c1989010908="" _nghost-

ng-c3017681703="" class="inline ng-star-inserted">
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UA-GlcNAc(6S)-GlcA-GlcNS(3S,6S).

Significance: Their presence confirms the retention of the active anticoagulant sequence

during purification.

Analytical Workflow: Protocol & Methodology
This protocol aligns with USP <207> and EP general chapters for heparin sodium analysis.

Reagents & Buffer Preparation
Digestion Buffer: 20 mM Tris-HCl, 2 mM Calcium Acetate (Ca

is a cofactor for Heparinase I), pH 7.0.

Enzymes: Recombinant Heparinase I, II, and III (e.g., from Pedobacter heparinus).[9]

Mobile Phase A (HPLC): 2.5 mM NaH

PO

, pH 3.0 (Low salt).

Mobile Phase B (HPLC): 2.5 mM NaH

PO

+ 1.0 M NaClO

(Sodium Perchlorate), pH 3.0 (High salt).

Note: Perchlorate provides sharper peak resolution than chloride for sulfated sugars.

Digestion Protocol (Step-by-Step)
Sample Prep: Dissolve 20 mg of Porcine Mucosa Heparin in 1 mL of Digestion Buffer.

Enzyme Addition: Add 10 mIU each of Heparinase I, II, and III.

Incubation: Incubate at 25°C - 30°C for 24–48 hours.
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Expert Tip: Do not incubate at 37°C for prolonged periods if using wild-type enzymes, as

thermal instability can lead to incomplete digestion. Recombinant versions are more

stable.

Quenching: Boil the sample for 2 minutes to denature enzymes.

Filtration: Pass through a 0.22

m filter (PES or Nylon) to remove protein precipitates.

SAX-HPLC Parameters
Column: Strong Anion Exchange (e.g., Propac PA1 or Spherisorb SAX).

Detection: UV at 234 nm (detects the

4-5 double bond).[7][8]

Gradient: Linear gradient from 0% to 100% Mobile Phase B over 60 minutes.

Flow Rate: 1.0 mL/min.

Temperature: 40°C (improves resolution of highly sulfated species).

Workflow Visualization

PMH Sample
(20 mg/mL)

Enzymatic Digestion
(Hep I, II, III @ 30°C, 48h)

Heat Inactivation
(100°C, 2 min)

SAX-HPLC
(Gradient Elution)

Chromatogram Analysis
(Identify 8 Peaks)

Click to download full resolution via product page

Figure 2: Step-by-step analytical workflow from raw API to data acquisition.[6][5][9][10][11]

Regulatory & Quality Context
Species Authentication
Porcine mucosa heparin has a distinct disaccharide profile compared to Bovine Lung Heparin

(BLH) or Ovine Heparin.
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PMH Marker: High ratio of

UA(2S)-GlcNS(6S) (Peak IS).

BLH Marker: Higher proportion of N-acetylated disaccharides and lower overall sulfation

compared to PMH.

Impurity Detection (OSCS)
In 2008, heparin was adulterated with Oversulfated Chondroitin Sulfate (OSCS).

Heparinase Resistance: OSCS is not digested by heparinases.

Detection: In the SAX-HPLC method, intact OSCS elutes as a broad, late-eluting peak (often

during the column wash step) or is detected via orthogonal NMR methods (USP <207>).

Requirement: USP requires no unidentified signals >4% in NMR, and specific resolution in

HPLC.

Calculation of Molar Ratios
To quantify, integrate the area of each peak. Since the extinction coefficient (

) at 232 nm is primarily driven by the

4-5 double bond (approx 5500 M

cm

), it is generally assumed to be similar for all products, though correction factors are sometimes
applied for high-precision work.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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